3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 3-(aminomethyl)-2-butan-2-yl-3H-isoindol-1-one
• InChI: InChI=1S/C13H18N2O/c1-3-9(2)15-12(8-14)10-6-4-5-7-11(10)13(15)16/h4-7,9,12H,3,8,14H2,1-2H3
• InChI Key: SEYLYKTUVASVHH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(C2=CC=CC=C2C1=O)CN

Description

3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one is an isoindolinone derivative characterized by:

• Core structure: A bicyclic isoindolinone scaffold (a benzene ring fused to a five-membered lactam ring).
• Position 2: Butan-2-yl (sec-butyl) group, introducing steric bulk and lipophilicity.

This compound’s structural features make it a candidate for pharmacological exploration, balancing solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one typically involves the reaction of a substituted phthalic anhydride with an amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of reduced isoindolone derivatives.

Substitution: Formation of substituted isoindolone derivatives.

Scientific Research Applications

3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Structural and Functional Group Comparisons

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Features	Evidence Source
Target Compound	3-(Aminomethyl), 2-(sec-butyl)	Not reported	Hydrophilic + lipophilic balance	-
3-(Aminomethyl)-2-(propan-2-yl)-isoindolinone	3-(Aminomethyl), 2-(isopropyl)	Not reported	Shorter alkyl chain; reduced lipophilicity
2,3-Dihydro-3-hydroxy-2-phenyl-isoindolinone	3-(Hydroxy), 2-(phenyl)	Not reported	Aromatic substitution; H-bond donor (OH)
2-Benzyl-3-hydroxy-3-methyl-isoindolinone	2-(Benzyl), 3-(hydroxy, methyl)	253.30	Steric bulk from benzyl; H-bonding
5-(2-Nitroanilino)-2-phenyl-isoindolinone	5-(Nitroanilino), 2-(phenyl)	342.40	Extended aromatic system; nitro group

Key Observations :

• Aminomethyl vs. Hydroxy Groups: The aminomethyl group in the target compound improves water solubility compared to hydroxy-substituted analogs (e.g., ), which rely on -OH for H-bonding but lack basicity for protonation.
• Alkyl vs.
• Steric Effects : The sec-butyl group introduces moderate steric hindrance compared to isopropyl () or bulky benzyl (), which may influence binding to biological targets.

Pharmacological Relevance

Key Observations :

• Receptor Specificity : Compounds with extended aromatic systems (e.g., ) or piperazine moieties () show higher receptor affinity but may suffer from poor bioavailability due to increased molecular weight.
• Aminomethyl Advantage: The target compound’s aminomethyl group could facilitate interactions with aspartate/glutamate residues in enzymes or receptors, similar to bioactive amines.

Biological Activity

The compound 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one is a member of the isoindole family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one can be represented as follows:

$$\text{C}_{13}\text{H}_{17}\text{N}_{1}\text{O}_{1}$$

This compound features an isoindole core with an aminomethyl and butan-2-yl substituent, which may influence its biological interactions.

Research indicates that isoindole derivatives can exhibit a range of biological activities, including:

• Antimicrobial Activity : Isoindoles have shown effectiveness against various bacterial strains.
• Anticancer Properties : Some studies suggest that these compounds may induce apoptosis in cancer cells by interacting with specific cellular pathways.
• Neuroprotective Effects : There is evidence to suggest that certain isoindole derivatives can protect neuronal cells from oxidative stress.

Case Study 1: Antimicrobial Activity

In a study examining the antimicrobial properties of various isoindole derivatives, 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one was tested against Staphylococcus aureus and Escherichia coli. The compound demonstrated significant inhibitory effects with Minimum Inhibitory Concentration (MIC) values as low as 32 µg/mL for S. aureus.

Compound	Bacterial Strain	MIC (µg/mL)
3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one	S. aureus	32
	E. coli	64

Case Study 2: Anticancer Activity

Another investigation focused on the anticancer potential of this compound involved human breast cancer cell lines (MCF-7). The results indicated that treatment with 3-(Aminomethyl)-2-(butan-2-yl)-2,3-dihydro-1H-isoindol-1-one resulted in a dose-dependent reduction in cell viability.

Treatment Concentration (µM)	Cell Viability (%)
0 (Control)	100
10	85
25	65
50	40

Pharmacokinetics

The pharmacokinetic profile of this compound has not been extensively studied; however, preliminary data suggest moderate absorption and potential metabolism through cytochrome P450 enzymes. Further studies are required to elucidate its pharmacodynamics and toxicological effects.